molecular formula C12H17NO B8499835 (3-Cyclohexyl-pyridin-2-yl)-methanol

(3-Cyclohexyl-pyridin-2-yl)-methanol

Cat. No. B8499835
M. Wt: 191.27 g/mol
InChI Key: JXAMMSALMCEGNM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3-Cyclohexyl-pyridin-2-yl)-methanol is a useful research compound. Its molecular formula is C12H17NO and its molecular weight is 191.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality (3-Cyclohexyl-pyridin-2-yl)-methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3-Cyclohexyl-pyridin-2-yl)-methanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(3-Cyclohexyl-pyridin-2-yl)-methanol

Molecular Formula

C12H17NO

Molecular Weight

191.27 g/mol

IUPAC Name

(3-cyclohexylpyridin-2-yl)methanol

InChI

InChI=1S/C12H17NO/c14-9-12-11(7-4-8-13-12)10-5-2-1-3-6-10/h4,7-8,10,14H,1-3,5-6,9H2

InChI Key

JXAMMSALMCEGNM-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)C2=C(N=CC=C2)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the above ester (0.23 g, 1.0 mmol) in anhydrous MeOH (5 mL) was treated with K2CO3 (0.27 g, 2.0 mmol) and stirred at room temperature for 3.5 h. The mixture was concentrated under reduced pressure and water (5 ml) was added. The aqueous solution was then extracted with CH2Cl2 (3×10 mL) and the combined organic phases dried (Na2SO4), filtered, and concentrated under reduced pressure. This gave the desired (3-cyclohexyl-pyridin-2-yl)-methanol as a brown liquid (0.15 g, 79%) that was used immediately in the next reaction.
Name
ester
Quantity
0.23 g
Type
reactant
Reaction Step One
Name
Quantity
0.27 g
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.